Cas no 821799-91-1 (3-Undecen-6-one)

• Product Name: 3-Undecen-6-one
• CAS No: 821799-91-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 696273
• PubChem ID: 71419685
• Update Time: 2025-04-19

3-Undecen-6-one Chemical and Physical Properties

Names and Identifiers

• 3-Undecen-6-one
• undec-3-en-6-one
• DTXSID90838915
• 821799-91-1

• Inchi： 1S/C11H20O/c1-3-5-7-9-11(12)10-8-6-4-2/h5,7H,3-4,6,8-10H2,1-2H3
• InChI Key： SEYLVWNIMNKSPK-UHFFFAOYSA-N
• SMILES： O=C(CC=CCC)CCCCC

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų